Cas no 70965-24-1 (ethyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate)

• Product Name: ethyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate
• CAS No: 70965-24-1
• MF: C₆H₈N₄O₄
• MW: 200.15212059021
• MDL: MFCD00297199
• CID: 546342
• PubChem ID: 1276711
• Update Time: 2025-11-02

ethyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-acetic acid, 3-nitro-, ethyl ester
• ethyl 2-(3-nitro-1,2,4-triazol-1-yl)acetate
• AKOS000305868
• C6H8N4O4
• (3-Nitro-[1,2,4]triazol-1-yl)-acetic acid ethyl ester
• CCG-116609
• EN300-246479
• Ethyl2-(3-nitro-1H-1,2,4-triazol-1-yl)acetate
• CS-0242250
• ethyl 3-nitro-1,2,4-triazol-1-ylacetate
• Ethyl 2-(3-nitro-1H-1,2,4-triazol-1-yl)acetate
• LS-01635
• DTXSID90361576
• HMS2383L12
• SY080274
• MLS000523661
• MFCD00297199
• 70965-24-1
• CHEMBL1481352
• ethyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate
• SMR000122734
• AKOS015922360

• MDL： MFCD00297199
• Inchi： 1S/C6H8N4O4/c1-2-14-5(11)3-9-4-7-6(8-9)10(12)13/h4H,2-3H2,1H3
• InChI Key： IJKYMLBNYHCLIH-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C=NC([N+](=O)[O-])=N1)=O

Computed Properties

• Exact Mass: 200.05464
• Monoisotopic Mass: 200.05455475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 100.15

Additional information on ethyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate

Ethyl (3-Nitro-1H-1,2,4-Triazol-1-yl)acetate (CAS No. 70965-24-1): Properties, Applications, and Market Insights

Ethyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate (CAS No. 70965-24-1) is a specialized nitro-substituted triazole derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the 1,2,4-triazole family, a class of heterocyclic compounds known for their diverse biological activities and industrial applications. The molecular structure combines a nitro group at the 3-position of the triazole ring with an ester-functionalized acetate side chain, creating unique reactivity patterns that interest synthetic chemists.

The growing demand for triazole-based compounds in drug discovery has increased attention on ethyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate. Researchers particularly value its role as a versatile building block for constructing more complex molecules. Recent studies highlight its potential in developing antimicrobial agents and enzyme inhibitors, aligning with current trends in combating antibiotic resistance—a major global health concern. The compound's nitro group enhances its electron-withdrawing properties, making it valuable for designing electron-deficient heterocycles in medicinal chemistry.

From a chemical perspective, ethyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate demonstrates interesting physical properties. It typically appears as a crystalline solid with moderate solubility in common organic solvents like ethanol, acetone, and dimethyl sulfoxide. The ester functionality provides opportunities for further chemical transformations, including hydrolysis or aminolysis reactions. These characteristics make it particularly useful in combinatorial chemistry approaches, where rapid generation of molecular diversity is essential.

In pharmaceutical applications, the 1,2,4-triazole core of this compound has shown promise in various therapeutic areas. Current research explores its derivatives for potential anti-inflammatory and anticancer activities, responding to the increasing search for novel cancer treatments in scientific databases. The nitro group can serve as a precursor for reduced amino derivatives, expanding its utility in drug design. This adaptability explains why ethyl 3-nitro-1H-1,2,4-triazol-1-yl-acetate (alternative naming style) frequently appears in patent literature for new drug candidates.

The agrochemical industry also shows interest in triazole-containing compounds like ethyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate. These substances have demonstrated effectiveness as plant growth regulators and fungicide precursors, addressing the agricultural sector's need for sustainable crop protection solutions. The compound's potential in developing environmentally friendly pesticides aligns with current trends toward green chemistry in agriculture, a frequently searched topic among researchers and industry professionals.

Manufacturers and suppliers of ethyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate (CAS 70965-24-1) typically emphasize its high purity grade (often >98%) for research applications. The global market for such fine chemicals has grown steadily, driven by increasing R&D investments in pharmaceutical and agricultural sectors. Proper storage recommendations usually suggest keeping the compound in cool, dry conditions away from strong oxidizers, reflecting standard safety protocols for nitro-containing compounds.

Analytical characterization of ethyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods verify the compound's identity and purity, crucial for research applications. Recent advancements in analytical chemistry have improved detection limits for such compounds, enabling better quality control—a concern frequently mentioned in scientific forums and supplier evaluations.

Environmental and safety considerations for ethyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate follow standard laboratory chemical protocols. While not classified as highly hazardous, proper handling with personal protective equipment is recommended, especially given the nitro group's presence. Disposal should comply with local regulations for nitrogen-containing waste, a topic of increasing importance in chemical sustainability discussions.

Future research directions for ethyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate may explore its use in click chemistry applications or as a precursor for metal-organic frameworks (MOFs). The compound's ability to participate in diverse chemical reactions makes it valuable for developing new materials, another hot topic in chemical research. Additionally, its potential in bioconjugation chemistry could open doors for diagnostic or therapeutic applications.

For researchers sourcing ethyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate, important considerations include supplier reliability, batch-to-batch consistency, and technical support. Many scientific buyers search for these factors when selecting chemical providers. The compound's price typically reflects its specialty chemical status and the complexity of its synthesis, which involves multiple steps including nitration and esterification reactions.

In summary, ethyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate (CAS 70965-24-1) represents an important nitro-triazole derivative with wide-ranging applications in medicinal chemistry and agrochemical research. Its unique structural features and reactivity continue to attract scientific interest, particularly in addressing current challenges like drug-resistant infections and sustainable agriculture. As research progresses, this compound will likely maintain its relevance in developing innovative solutions across multiple scientific disciplines.